Cas no 943993-99-5 (6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one)

• Product Name: 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one
• CAS No: 943993-99-5
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 2622500
• PubChem ID: 43339527
• Update Time: 2025-06-08

6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 943993-99-5
• DTXSID90655886
• 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one
• BLEUOEWJFLTGAV-UHFFFAOYSA-N
• SCHEMBL4293605
• 6-(2-phenylacetyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• DTXCID90606636

• Inchi： 1S/C16H13NO3/c18-14(8-11-4-2-1-3-5-11)12-6-7-15-13(9-12)17-16(19)10-20-15/h1-7,9H,8,10H2,(H,17,19)
• InChI Key： BLEUOEWJFLTGAV-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(C=CC1=2)C(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 267.08954328Da
• Monoisotopic Mass: 267.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one

Introduction to 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one (CAS No. 943993-99-5) and Its Emerging Applications in Chemical Biology

6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one, identified by its Chemical Abstracts Service (CAS) number 943993-99-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the benzoxazinone class, a family of molecules known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one incorporates a phenylacetyl side chain, which enhances its potential for interactions with biological targets, making it a valuable scaffold for drug discovery.

The benzoxazinone core of this compound is characterized by a fused ring system consisting of an oxygen-containing heterocycle, which is flanked by an additional aromatic ring. This structural motif is often associated with favorable pharmacokinetic profiles and the ability to modulate various biological pathways. Recent studies have highlighted the importance of benzoxazinones in developing novel therapeutic agents, particularly in the context of chronic diseases and oncological applications. The presence of the phenylacetyl group in 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one introduces additional functional sites that can be exploited for further chemical modifications, enabling the synthesis of derivatives with enhanced specificity and efficacy.

One of the most compelling aspects of 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one is its reported bioactivity against several disease-related targets. For instance, preliminary in vitro studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The phenylacetyl moiety is particularly noteworthy, as it has been shown to interact with aromatic residues in protein active sites, thereby modulating enzyme activity. This interaction mode is reminiscent of well-known drugs such as kinase inhibitors, suggesting that 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one could serve as a lead compound for developing targeted therapies.

In addition to its anticancer potential, research has also explored the antimicrobial properties of this compound. The benzoxazinone scaffold is known to possess broad-spectrum activity against bacteria and fungi, making it a promising candidate for addressing antibiotic resistance issues. The phenylacetyl group may contribute to this activity by interfering with microbial cell wall synthesis or other critical metabolic pathways. Furthermore, the oxygen atom within the benzoxazinone ring can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and therapeutic efficacy.

The synthesis of 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions between phenylacetic acid derivatives and appropriately substituted benzoxazine precursors under controlled conditions. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical development.

Recent advances in computational chemistry have also facilitated the study of 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one's interactions with biological targets. Molecular docking simulations have been used to predict binding modes and affinities for various proteins relevant to cancer and inflammation. These computational approaches complement experimental studies by providing rapid screening of potential drug candidates and insights into structure-activity relationships. The integration of experimental data with computational modeling has been instrumental in optimizing the pharmacological profile of this compound.

The therapeutic potential of 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one extends beyond oncology and antimicrobial applications. Emerging research suggests its utility in managing inflammatory disorders by modulating cytokine production and immune cell signaling pathways. The benzoxazinone scaffold is known to interact with transcription factors and signaling molecules involved in inflammation, while the phenylacetyl group may enhance these interactions through covalent or non-covalent binding mechanisms. Such findings position this compound as a multitargeted therapeutic agent with broad clinical relevance.

Preclinical studies have begun to validate these preclinical findings by evaluating the safety and efficacy of 6-(Phenylacetyl)-2H-1,4-benzoxazin-3(4H)-one in animal models. Initial results indicate that the compound exhibits moderate solubility and bioavailability when administered orally or intravenously. Pharmacokinetic studies have also revealed favorable metabolic profiles, suggesting minimal interference with existing drug regimens. These attributes are critical for advancing into clinical trials where patient compliance and drug-drug interactions must be carefully managed.

The future development of 6-(Phenylacetyl)-2H-1,4-benzozaxinonewill likely involve structure-based drug design approaches to optimize its pharmacological properties further. By leveraging knowledge from related benzoxazinones and incorporating insights from high-throughput screening assays, researchers aim to identify analogs with improved potency, selectivity,and reduced toxicity. The versatility of the benzoxazinone scaffold, combined with synthetic accessibility, makes it an attractive platform for medicinal chemists seeking novel therapeutic agents.

In conclusion, 6-(Phenylacetyl) - 2 H - 1 , 4 - benzo x azin - 3 ( 4 H ) - one ( CAS No . 943993 - 99 - 5 ) represents a promising chemical entity with diverse biological activities . Its unique structural features, coupled with emerging research findings, highlight its potential as a lead compound for developing new treatments against cancer, infections,and inflammatory diseases . As our understanding of molecular mechanisms continues to evolve, compounds like this are poised to play a significant role in advancing therapeutic strategies across multiple disease areas .